![molecular formula C18H17N3O B7508370 1-(3,4-dihydro-2H-quinolin-1-yl)-2-imidazo[1,2-a]pyridin-2-ylethanone](/img/structure/B7508370.png)
1-(3,4-dihydro-2H-quinolin-1-yl)-2-imidazo[1,2-a]pyridin-2-ylethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3,4-dihydro-2H-quinolin-1-yl)-2-imidazo[1,2-a]pyridin-2-ylethanone, also known as IQ-1E, is a small molecule compound that has gained attention in the scientific community for its potential applications in cancer research.
Mechanism of Action
The mechanism of action of 1-(3,4-dihydro-2H-quinolin-1-yl)-2-imidazo[1,2-a]pyridin-2-ylethanone involves its ability to inhibit the activity of tankyrase enzymes, which are involved in the regulation of the Wnt/β-catenin signaling pathway. By inhibiting tankyrase activity, this compound blocks the degradation of Axin, a protein that plays a critical role in the regulation of the Wnt/β-catenin signaling pathway. This leads to the accumulation of Axin, which in turn inhibits the activity of β-catenin, a transcription factor that is overexpressed in many types of cancer.
Biochemical and Physiological Effects:
In addition to its effects on the Wnt/β-catenin signaling pathway, this compound has been shown to have other biochemical and physiological effects. For example, it has been found to induce autophagy, a cellular process that plays a role in the degradation of damaged or unwanted cellular components. It has also been shown to inhibit the activity of the proteasome, a complex of proteins that is involved in the degradation of proteins in the cell.
Advantages and Limitations for Lab Experiments
One advantage of 1-(3,4-dihydro-2H-quinolin-1-yl)-2-imidazo[1,2-a]pyridin-2-ylethanone is its specificity for tankyrase enzymes, which reduces the potential for off-target effects. However, one limitation is its poor solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research on 1-(3,4-dihydro-2H-quinolin-1-yl)-2-imidazo[1,2-a]pyridin-2-ylethanone. One area of interest is the development of more potent and selective tankyrase inhibitors. Another area of interest is the exploration of this compound's potential applications in other areas of cancer research, such as immunotherapy. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential for use in clinical settings.
Synthesis Methods
The synthesis of 1-(3,4-dihydro-2H-quinolin-1-yl)-2-imidazo[1,2-a]pyridin-2-ylethanone involves a multi-step process that begins with the reaction of 2-bromopyridine with N-methylpiperazine to form 2-(1-methylpiperazin-4-yl)pyridine. This intermediate compound is then reacted with 2-chloroacetophenone to form this compound. The final product is purified using column chromatography.
Scientific Research Applications
1-(3,4-dihydro-2H-quinolin-1-yl)-2-imidazo[1,2-a]pyridin-2-ylethanone has been shown to have potential applications in cancer research. Specifically, it has been found to inhibit the Wnt/β-catenin signaling pathway, which is known to play a role in the development and progression of cancer. Inhibition of this pathway has been shown to reduce tumor growth and metastasis in preclinical models of cancer.
Properties
IUPAC Name |
1-(3,4-dihydro-2H-quinolin-1-yl)-2-imidazo[1,2-a]pyridin-2-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O/c22-18(12-15-13-20-10-4-3-9-17(20)19-15)21-11-5-7-14-6-1-2-8-16(14)21/h1-4,6,8-10,13H,5,7,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYSMFMMZNGRPAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C1)C(=O)CC3=CN4C=CC=CC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.